
Solubility and stability of Formaldehyde 2,4-
dinitrophenylhydrazone in different solvents.

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Formaldehyde 2,4-

Dinitrophenylhydrazone

Cat. No.: B143268 Get Quote

Core Physicochemical Properties of FDNPH
FDNPH is a crystalline solid, typically appearing as light yellow to orange crystals.[6] Its

formation from formaldehyde and DNPH converts the volatile and UV-inactive aldehyde into a

compound that is easily handled and quantified using High-Performance Liquid

Chromatography (HPLC) with UV detection.[3][7]

The chemical structure of FDNPH, with its aromatic ring, two nitro groups, and a hydrazone

linkage, dictates its solubility and stability.
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Standard Preparation

Stability Testing

Weigh Solid
FDNPH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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